1-(2-chloro-4-nitrophenyl)-4-(2-thienylcarbonyl)piperazine

• IUPAC Name: [4-(2-chloro-4-nitrophenyl)piperazin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C15H14ClN3O3S/c16-12-10-11(19(21)22)3-4-13(12)17-5-7-18(8-6-17)15(20)14-2-1-9-23-14/h1-4,9-10H,5-8H2
• InChI Key: TXSQSQGAQOEQAC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=C(C=C2)[N+](=O)[O-])Cl)C(=O)C3=CC=CS3
• Molecular Formula: C15H14ClN3O3S
• Molecular Weight: 351.8 g/mol

Description

1-(2-chloro-4-nitrophenyl)-4-(2-thienylcarbonyl)piperazine, commonly known as CNTP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CNTP is a piperazine derivative that is synthesized by the reaction of 2-chloro-4-nitroaniline and 2-thiophenecarboxylic acid with piperazine.

Mechanism of Action

The exact mechanism of action of CNTP is not yet fully understood. However, it has been reported to interact with DNA and inhibit the activity of topoisomerase enzymes, which are involved in DNA replication and repair. CNTP has also been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is often disrupted in cancer cells.
Biochemical and Physiological Effects:
CNTP has been reported to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains, including Staphylococcus aureus, Escherichia coli, and Candida albicans. CNTP has also been shown to inhibit the proliferation of cancer cells in vitro and in vivo. Furthermore, CNTP has been reported to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of CNTP is its versatility in terms of its potential applications in various fields of science. CNTP is relatively easy to synthesize and can be obtained in high yields. However, one of the limitations of CNTP is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on CNTP. One potential direction is to investigate its potential use as a fluorescent probe for detecting heavy metal ions in environmental samples. Another direction is to explore its potential as a drug delivery system for various drugs. Furthermore, future research could focus on elucidating the exact mechanism of action of CNTP and its potential applications in various fields of science.
Conclusion:
In conclusion, CNTP is a piperazine derivative that has gained significant attention in the scientific community due to its potential applications in various fields. CNTP is relatively easy to synthesize and has been reported to exhibit antimicrobial, antitumor, and anti-inflammatory properties. However, its potential toxicity may limit its use in certain applications. Future research on CNTP could focus on elucidating its exact mechanism of action and exploring its potential as a drug delivery system and fluorescent probe.

Scientific Research Applications

CNTP has been extensively studied for its potential applications in various fields of science. It has been reported to exhibit antimicrobial, antitumor, and anti-inflammatory properties. CNTP has also been investigated for its potential use as a fluorescent probe for detecting heavy metal ions in environmental samples. Furthermore, CNTP has been explored as a potential candidate for drug delivery due to its ability to form stable complexes with drugs.